Cas no 1795410-75-1 (N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 1795410-75-1
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5405908
• Update Time: 2025-10-30

N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzenesulfonamide
• N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C15H19NO3S/c1-11-4-5-15(8-12(11)2)20(17,18)16-13(3)9-14-6-7-19-10-14/h4-8,10,13,16H,9H2,1-3H3
• InChI Key： IYJUJCXPJOGMRA-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)CC2C=COC=2)(=O)=O)=CC=C(C)C(C)=C1

Additional information on N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide

Introduction to N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide (CAS No. 1795410-75-1)

N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide, identified by its CAS number 1795410-75-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfonamide derivative exhibits a unique structural framework that has garnered attention due to its potential biological activities and synthetic utility. The presence of both furan-3-yl and propan-2-yl substituents in its molecular structure suggests a diverse range of chemical interactions, making it a valuable candidate for further investigation in medicinal chemistry.

The compound's structure consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions, further functionalized with a sulfonamide group at the 1 position. The N-terminal amine is linked to a propyl chain that terminates with a furan-3-yl moiety. This particular arrangement of functional groups provides a rich scaffold for modulating electronic and steric properties, which are critical factors in determining the compound's reactivity and biological efficacy.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can be exploited for therapeutic purposes. The introduction of heterocyclic groups like the furan-3-yl moiety into sulfonamide structures can enhance binding affinity and selectivity, making these compounds promising candidates for drug development.

The synthesis of N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include the formation of the sulfonamide bond through nucleophilic substitution or condensation reactions, followed by the introduction of the propyl chain and the furan-3-yl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. Preliminary findings suggest that N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide may exhibit inhibitory activity against certain enzymes, which could make it useful in treating conditions associated with enzyme overactivity.

In addition to its pharmacological properties, this compound has shown promise in material science applications. The unique combination of functional groups allows for tailored interactions with surfaces and polymers, making it a potential candidate for developing novel materials with enhanced properties such as adhesion, stability, and biocompatibility. These applications are particularly relevant in biomedical engineering, where surface modifications play a crucial role in improving device performance.

The latest research in this field has also explored the use of computational methods to predict the biological activity of sulfonamide derivatives like N-[1-(furan-3-yl)propan-2-yl]-3,4-dimethylbenzene-1-sulfonamide. Molecular modeling techniques have been employed to simulate interactions with target proteins, providing insights into binding affinities and potential side effects. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

The development of new synthetic routes has been another area of focus, with researchers striving to improve yield and purity while reducing environmental impact. Green chemistry principles have been applied to optimize synthetic pathways, minimizing waste and hazardous byproducts. Such advancements not only enhance the efficiency of drug discovery but also align with global efforts to promote sustainable chemical practices.

The future prospects for N-[1-(furan-3-yl strong>)< strong >propan -2 -yl strong >]-< strong >3 ,4 -dimethylbenzene -1 -sulfonamide strong > are promising, with ongoing studies aimed at elucidating its full therapeutic potential. Further preclinical trials are needed to confirm its efficacy and safety profiles before it can be considered for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, N-[1-(< strong >furan -3 -yl strong >)< strong >propan -2 -yl strong >]-< strong >3 ,4 -dimethylbenzene -1 -sulfonamide strong > (CAS No. 1795410 -75 -1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis exemplifies the ingenuity of modern organic synthesis techniques, while its pharmacological properties suggest broad therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to make meaningful contributions to both medicine and material science.